Cas no 1354957-77-9 (2-1-(4-fluorophenyl)-1H-pyrazol-3-ylethan-1-amine)

• Product Name: 2-1-(4-fluorophenyl)-1H-pyrazol-3-ylethan-1-amine
• CAS No: 1354957-77-9
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 4592657
• Update Time: 2025-05-30

2-1-(4-fluorophenyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]ethan-1-amine
• 2-1-(4-fluorophenyl)-1H-pyrazol-3-ylethan-1-amine

• Inchi： 1S/C11H12FN3/c12-9-1-3-11(4-2-9)15-8-6-10(14-15)5-7-13/h1-4,6,8H,5,7,13H2
• InChI Key： XTPXCQGSYYHOKN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=CC(CCN)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.6±27.0 °C at 760 mmHg
• Flash Point: 148.3±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-1-(4-fluorophenyl)-1H-pyrazol-3-ylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-1-(4-fluorophenyl)-1H-pyrazol-3-ylethan-1-amine

2-(1-(4-Fluorophenyl)-1H-pyrazol-3-yl)ethan-1-amine: A Comprehensive Overview

The compound with CAS No. 1354957-77-9, commonly referred to as 2-(1-(4-fluorophenyl)-1H-pyrazol-3-yl)ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule features a pyrazole ring substituted with a fluorophenyl group at the 4-position and an ethanamine moiety at the 3-position, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1-(4-fluorophenyl)-1H-pyrazol-3-yl)ethan-1-amine through multi-component reactions and modular assembly strategies. These methods not only enhance the scalability of the synthesis but also pave the way for further structural modifications to explore its pharmacological potential. The incorporation of the fluorophenyl group introduces electronic and steric effects that can significantly influence the molecule's reactivity and bioavailability, making it an attractive target for medicinal chemists.

In terms of biological activity, 2-(1-(4-fluorophenyl)-1H-pyrazol-3-yl)ethan-1-amine has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to inhibit certain enzyme activities suggests its utility in treating metabolic disorders. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profiles.

The structural versatility of this compound also lends itself to applications in materials science. Researchers have explored its use as a building block for constructing advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). The nitrogen atoms in the pyrazole ring and ethanamine moiety provide coordination sites for metal ions, enabling the formation of intricate architectures with potential applications in gas storage, catalysis, and sensing technologies.

From an analytical standpoint, modern spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the identity and purity of 2-(1-(4-fluorophenyl)-1H-pyrazol-3-yl)ethan-1-amine. These methods provide valuable insights into its molecular structure and dynamic behavior, which are crucial for understanding its reactivity under different conditions.

In conclusion, 2-(1-(4-fluorophenyl)-1H-pyrazol-3